HV-723 HV-723
Brand Name: Vulcanchem
CAS No.: 115787-31-0
VCID: VC20867521
InChI: InChI=1S/C25H34N2O5.C4H4O4/c1-6-18-9-7-11-21(28-2)23(18)32-16-15-27-14-8-10-20-19(12-13-26)17-22(29-3)25(31-5)24(20)30-4;5-3(6)1-2-4(7)8/h7,9,11,17,27H,6,8,10,12,14-16H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
SMILES: CCC1=C(C(=CC=C1)OC)OCCNCCCC2=C(C(=C(C=C2CC#N)OC)OC)OC.C(=CC(=O)O)C(=O)O
Molecular Formula: C29H38N2O9
Molecular Weight: 558.6 g/mol

HV-723

CAS No.: 115787-31-0

Cat. No.: VC20867521

Molecular Formula: C29H38N2O9

Molecular Weight: 558.6 g/mol

* For research use only. Not for human or veterinary use.

HV-723 - 115787-31-0

Specification

CAS No. 115787-31-0
Molecular Formula C29H38N2O9
Molecular Weight 558.6 g/mol
IUPAC Name (E)-but-2-enedioic acid;2-[2-[3-[2-(2-ethyl-6-methoxyphenoxy)ethylamino]propyl]-3,4,5-trimethoxyphenyl]acetonitrile
Standard InChI InChI=1S/C25H34N2O5.C4H4O4/c1-6-18-9-7-11-21(28-2)23(18)32-16-15-27-14-8-10-20-19(12-13-26)17-22(29-3)25(31-5)24(20)30-4;5-3(6)1-2-4(7)8/h7,9,11,17,27H,6,8,10,12,14-16H2,1-5H3;1-2H,(H,5,6)(H,7,8)/b;2-1+
Standard InChI Key DGNIOISQRMXGCK-WLHGVMLRSA-N
Isomeric SMILES CCC1=C(C(=CC=C1)OC)OCCNCCCC2=C(C(=C(C=C2CC#N)OC)OC)OC.C(=C/C(=O)O)\C(=O)O
SMILES CCC1=C(C(=CC=C1)OC)OCCNCCCC2=C(C(=C(C=C2CC#N)OC)OC)OC.C(=CC(=O)O)C(=O)O
Canonical SMILES CCC1=C(C(=CC=C1)OC)OCCNCCCC2=C(C(=C(C=C2CC#N)OC)OC)OC.C(=CC(=O)O)C(=O)O

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